Cas no 39614-82-9 (Benzoyl chloride, 2-hydroxy-4-nitro- (9CI))

• Product Name: Benzoyl chloride, 2-hydroxy-4-nitro- (9CI)
• CAS No: 39614-82-9
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• CID: 1023264
• PubChem ID: 12924720
• Update Time: 2025-10-28

Benzoyl chloride, 2-hydroxy-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-hydroxy-4-nitro- (9CI)
• 2-hydroxy-4-nitrobenzoyl chloride
• SCHEMBL1644789
• Benzoyl chloride, 2-hydroxy-4-nitro-
• GIXCHTWQWLWUCY-UHFFFAOYSA-N
• DTXSID60513121
• 2-HYDROXY-4-NITRO-BENZOYL CHLORIDE
• 39614-82-9
• DB-274959

• Inchi： 1S/C7H4ClNO4/c8-7(11)5-2-1-4(9(12)13)3-6(5)10/h1-3,10H
• InChI Key： GIXCHTWQWLWUCY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 200.98292
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44

Additional information on Benzoyl chloride, 2-hydroxy-4-nitro- (9CI)

2-Hydroxy-4-nitrobenzoyl Chloride (CAS No. 39614-82-9): An Overview of Its Synthesis, Properties, and Applications in Chemical and Pharmaceutical Research

2-Hydroxy-4-nitrobenzoyl chloride (CAS No. 39614-82-9) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique chemical properties and potential applications. This compound, also known as 2-hydroxy-4-nitrobenzoyl chloride (9CI), is a key intermediate in the synthesis of various pharmaceuticals, dyes, and other fine chemicals. This article provides a comprehensive overview of the synthesis, properties, and applications of 2-hydroxy-4-nitrobenzoyl chloride.

Synthesis of 2-Hydroxy-4-nitrobenzoyl Chloride

The synthesis of 2-hydroxy-4-nitrobenzoyl chloride typically involves the reaction of 2-hydroxy-4-nitrobenzoic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). The reaction proceeds via an acyl chloride formation mechanism, where the carboxylic acid group is converted into a more reactive acyl chloride moiety. The general reaction can be represented as follows:

2-Hydroxy-4-nitrobenzoic acid + SOCl₂ → 2-Hydroxy-4-nitrobenzoyl chloride + SO₂ + HCl

This reaction is typically carried out under reflux conditions to ensure complete conversion of the starting material. The resulting 2-hydroxy-4-nitrobenzoyl chloride is then purified by distillation or recrystallization to obtain a high-purity product.

Physical and Chemical Properties

2-Hydroxy-4-nitrobenzoyl chloride is a white to off-white solid with a melting point ranging from 75°C to 78°C. It is highly reactive due to the presence of the acyl chloride functional group, which makes it an excellent electrophile in nucleophilic acyl substitution reactions. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone but is insoluble in water.

The molecular structure of 2-hydroxy-4-nitrobenzoyl chloride features a hydroxyl group (-OH) and a nitro group (-NO₂) on the aromatic ring, which contribute to its unique chemical reactivity. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the nitro group imparts electron-withdrawing properties that enhance the electrophilicity of the acyl chloride moiety.

Applications in Chemical and Pharmaceutical Research

2-Hydroxy-4-nitrobenzoyl chloride finds extensive use as an intermediate in the synthesis of various pharmaceuticals and fine chemicals. One notable application is in the preparation of antibacterial agents. For example, it can be used to synthesize derivatives that exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. These derivatives are often designed to target specific bacterial enzymes or cell wall components, making them effective in combating drug-resistant strains.

In addition to its use in pharmaceuticals, 2-hydroxy-4-nitrobenzoyl chloride is also employed in the synthesis of dyes and pigments. Its ability to form stable complexes with metal ions makes it useful in the development of colorants for textiles, plastics, and coatings. The compound's reactivity with nucleophiles allows for the creation of a wide range of colored derivatives with varying shades and intensities.

Recent Research Developments

Recent research has focused on expanding the utility of 2-hydroxy-4-nitrobenzoyl chloride in novel applications. For instance, studies have explored its potential as a building block for photochromic materials, which can change color upon exposure to light. These materials have applications in smart windows, optical data storage, and adaptive camouflage systems.

Another area of interest is the use of 2-hydroxy-4-nitrobenzoyl chloride in the development of catalysts for organic synthesis. Researchers have synthesized metal complexes containing this compound that exhibit high catalytic activity and selectivity in various reactions, including C-C bond formation and oxidation processes.

Safety Considerations

While 2-hydroxy-4-nitrobenzoyl chloride is a valuable reagent in chemical synthesis, it is important to handle it with care due to its reactivity and potential hazards. The compound should be stored in a cool, dry place away from moisture and strong bases. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this material to prevent skin contact and inhalation.

In conclusion, 2-hydroxy-4-nitrobenzoyl chloride (CAS No. 39614-82-9) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an essential intermediate in the synthesis of various valuable products. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.